Cas no 2034587-94-3 (1-2-(4-methoxyphenyl)ethyl-3-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea)

• Product Name: 1-2-(4-methoxyphenyl)ethyl-3-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea
• CAS No: 2034587-94-3
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 6028901
• PubChem ID: 121022843
• Update Time: 2025-05-20

1-2-(4-methoxyphenyl)ethyl-3-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methoxyphenyl)ethyl-3-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea
• AKOS026704736
• 1-[2-(4-methoxyphenyl)ethyl]-3-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]urea
• 1-[2-(4-methoxyphenyl)ethyl]-3-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}urea
• F6561-6766
• 1-(4-methoxyphenethyl)-3-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)urea
• 2034587-94-3

• Inchi： 1S/C20H23N5O2/c1-25-14-17(13-24-25)19-16(4-3-10-21-19)12-23-20(26)22-11-9-15-5-7-18(27-2)8-6-15/h3-8,10,13-14H,9,11-12H2,1-2H3,(H2,22,23,26)
• InChI Key： UIZCVCWZNRACDX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCNC(NCC1=CC=CN=C1C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 365.18517499g/mol
• Monoisotopic Mass: 365.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-2-(4-methoxyphenyl)ethyl-3-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea

Comprehensive Analysis of 1-2-(4-methoxyphenyl)ethyl-3-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea (CAS No. 2034587-94-3): Structure, Applications, and Research Insights

The compound 1-2-(4-methoxyphenyl)ethyl-3-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea (CAS No. 2034587-94-3) is a synthetic urea derivative with a complex molecular architecture. Its structure combines a 4-methoxyphenyl moiety, a pyridine ring, and a 1-methyl-1H-pyrazole group, making it a subject of interest in medicinal chemistry and drug discovery. This article delves into its properties, potential applications, and relevance in contemporary research, addressing common queries such as "urea derivatives in drug design" and "pyridine-based compounds in pharmaceuticals."

From a structural perspective, the compound's urea linkage serves as a critical pharmacophore, often associated with hydrogen bonding and target binding affinity. The 4-methoxyphenyl group enhances lipophilicity, while the pyridine-pyrazole hybrid contributes to aromatic interactions and solubility. Researchers exploring "small molecule inhibitors" or "kinase-targeted therapies" may find this scaffold particularly intriguing due to its modular design and tunable properties.

In the context of current trends, 2034587-94-3 aligns with the growing demand for fragment-based drug discovery (FBDD) and scaffold hopping strategies. Its structural diversity allows for derivatization, addressing challenges like "improving oral bioavailability" or "optimizing drug-like properties." Notably, the 1-methyl-1H-pyrazole component is frequently encountered in FDA-approved drugs, underscoring its therapeutic relevance.

The compound's potential extends to central nervous system (CNS) drug development, given its ability to cross the blood-brain barrier (BBB). Keywords such as "CNS-penetrant molecules" and "neuroprotective agents" highlight its applicability in neurodegenerative disease research. Additionally, its pyridinylmethyl segment may interact with enzymes like cytochrome P450, prompting investigations into metabolic stability—a hot topic in "ADME optimization."

From a synthetic chemistry standpoint, 2034587-94-3 exemplifies modern heterocyclic compound design. Its preparation likely involves multistep organic synthesis, including amide coupling and cross-coupling reactions, topics frequently searched by chemists. The methoxy and methylpyrazole groups also offer handles for further functionalization, catering to queries like "introducing solubilizing groups" or "enhancing target selectivity."

In conclusion, 1-2-(4-methoxyphenyl)ethyl-3-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}urea represents a versatile scaffold with broad implications in drug discovery. Its structural features address key industry demands, from kinase inhibition to CNS therapeutics, while its synthetic accessibility makes it a valuable candidate for further exploration. As research progresses, this compound may emerge as a cornerstone in developing next-generation small-molecule therapeutics.